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dimethylbutanoate

CAS No.: 1872039-50-3

Cat. No.: B2949027

Get Quote

Executive Summary
Lenacapavir (Sunlenca®, GS-6207) represents a paradigm shift in HIV-1 therapy, functioning

as a first-in-class capsid inhibitor. Its potency derives from a highly rigid, fused tricyclic scaffold

that binds to the interface of capsid hexamers.

This protocol details the synthesis of the Tricyclic Pyrazole Carboxylic Acid (Fragment C), a

rate-limiting intermediate in the Lenacapavir manufacturing route.[1] The core innovation

described herein is the use of Ethyl Hydrazinoacetate—an amino acid ester analog—to effect a

regioselective [3+2] cyclization. This method replaces earlier, lower-yielding routes and

establishes the critical pyrazole ring system required for the drug's "lock-and-key" binding

mechanism.
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While traditional amino acid esters (e.g., Glycine Ethyl Ester) are standard for amide couplings,

their hydrazine analogs (e.g., Ethyl Hydrazinoacetate) are potent dinucleophiles. In the

synthesis of Lenacapavir, Ethyl Hydrazinoacetate serves a dual function:

Scaffold Construction: It provides the two nitrogen atoms for the pyrazole ring.

Functional Handle: The ester moiety remains intact, serving as a latent carboxylic acid for

the subsequent amide coupling with the Lenacapavir amine core (Fragment A).

Retrosynthetic Logic
The synthesis of Lenacapavir converges on four key fragments. Fragment C is the most

chemically complex, requiring the fusion of a cyclopropane, cyclopentane, and pyrazole ring.
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Figure 1: Retrosynthetic disassembly of Lenacapavir highlighting the critical role of Fragment C

and its amino acid ester precursor.
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Reaction Scheme: Pyrazole Ring Formation
Transformation:cis-Bicyclo[3.1.0]hexan-3-one

Tricyclic Pyrazole Ethyl Ester. Reagents: Ethyl Trifluoroacetate, LiHMDS (Lithium
Hexamethyldisilazide), Ethyl Hydrazinoacetate Hydrochloride.

Step-by-Step Methodology
Step 1: Claisen Condensation (Activation of the Ketone)

Setup: Charge a dry, inerted (N2) reactor with Bicyclo[3.1.0]hexan-3-one (1.0 equiv) and

anhydrous THF (10 V). Cool the solution to -78 °C.

Base Addition: Slowly add LiHMDS (1.0 M in THF, 1.1 equiv) over 45 minutes, maintaining

internal temperature < -70 °C. Stir for 1 hour to generate the lithium enolate.

Acylation: Add Ethyl Trifluoroacetate (1.2 equiv) dropwise. The trifluoroacetyl group acts as a

directing group for the subsequent cyclization.

Warm-up: Allow the mixture to warm to 0 °C over 2 hours. Monitor by HPLC for conversion to

the beta-diketone intermediate.

Step 2: Cyclocondensation with Ethyl Hydrazinoacetate

Preparation: In a separate vessel, prepare a slurry of Ethyl Hydrazinoacetate Hydrochloride

(1.5 equiv) in Ethanol (5 V). Neutralize with Triethylamine (1.5 equiv) if using the HCl salt.

Addition: Transfer the enolate/diketone mixture from Step 1 into the Ethyl Hydrazinoacetate

slurry at room temperature.

Cyclization: Heat the reaction mixture to reflux (78 °C) for 4–6 hours.

Mechanistic Insight: The hydrazine amine attacks the ketone carbonyl, followed by

intramolecular attack of the hydrazine nitrogen onto the trifluoroacetyl carbonyl (or vice

versa, driven by thermodynamics to form the stable pyrazole).

Workup: Cool to RT. Concentrate under reduced pressure to remove THF/EtOH. Dilute with

Ethyl Acetate and wash with 1N HCl (to remove unreacted hydrazine) and Brine.
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Isolation: Dry organic layer over Na2SO4, filter, and concentrate. The crude product is a

Tricyclic Pyrazole Ethyl Ester.

Step 3: Downstream Functionalization (Summary)

Oxidation: The benzylic position is oxidized (typically using NaClO2 or similar mild oxidants)

to install the necessary polarity.

Hydrolysis: The ethyl ester (originating from the amino acid precursor) is hydrolyzed using

LiOH in THF/Water to yield the free carboxylic acid Fragment C.

Process Optimization Parameters
Parameter

Recommended
Range

Criticality Impact on Quality

Enolization Temp -78 °C to -60 °C High

Prevents self-

condensation of the

ketone; controls

regioselectivity.

Hydrazine Equiv 1.2 – 1.5 eq Medium

Excess ensures

complete conversion

of the valuable bicyclic

intermediate.

Solvent Switch
THF

EtOH
Medium

Ethanol promotes the

dehydration/cyclizatio

n step better than

pure THF.

pH Control Neutral/Slightly Acidic High

Cyclization is acid-

catalyzed; ensure

base from Step 1 is

quenched or buffered.

Mechanism & Workflow Visualization
The following diagram illustrates the chemical flow from the starting amino acid ester derivative

to the integrated Lenacapavir scaffold.
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Figure 2: Process flow diagram for the conversion of Bicyclohexanone to Fragment C using

Ethyl Hydrazinoacetate.[2]

Quality Control & Analytical Standards
To ensure the integrity of the intermediate synthesized via this protocol, the following analytical

controls are mandatory:

H-NMR (400 MHz, DMSO-d6):

Diagnostic signal: Pyrazole proton (if not fully substituted) or the distinct methylene

protons from the ethyl hydrazinoacetate incorporation (quartet at ~4.1 ppm for O-CH2-

CH3, triplet at ~1.2 ppm).

The disappearance of the ketone carbonyl signal (~210 ppm in C13) confirms cyclization.

HPLC Purity:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.

Target Purity: >98.0% a/a prior to hydrolysis.

Chiral Purity (Critical):
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Since the starting bicyclic ketone is often resolved or synthesized asymmetrically (e.g.,

from (R)-epichlorohydrin), the optical purity must be maintained.[3]

Method: Chiral SFC (Supercritical Fluid Chromatography).[1]

Limit: >99% ee.[3]

Safety & Handling
Hydrazine Derivatives: Ethyl Hydrazinoacetate is a hydrazine derivative and should be

treated as a potential genotoxin. All weighing and handling must occur in a fume hood or

isolator.

LiHMDS: Pyrophoric hazard. Handle under strict inert atmosphere.

Waste Disposal: Aqueous waste from the cyclization contains hydrazine residues; treat with

bleach (hypochlorite) to quench before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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